Cas no 626217-85-4 (N,N-Diethyl-N'-(1-methyl-piperidin-4-yl)-propane-1,3-diamine)

• Product Name: N,N-Diethyl-N'-(1-methyl-piperidin-4-yl)-propane-1,3-diamine
• CAS No: 626217-85-4
• MF: C₁₃H₂₉N₃
• MW: 227.389463186264
• CID: 3079398
• PubChem ID: 3154332
• Update Time: 2025-06-13

N,N-Diethyl-N'-(1-methyl-piperidin-4-yl)-propane-1,3-diamine Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-N'-(1-methyl-piperidin-4-yl)-propane-1,3-diamine
• N-[3-(diethylamino)propyl]-1-methylpiperidin-4-amine
• AKOS000239517
• N1,N1-Diethyl-N3-(1-methylpiperidin-4-yl)propane-1,3-diamine
• N',N'-diethyl-N-(1-methylpiperidin-4-yl)propane-1,3-diamine
• 626217-85-4

• MDL： MFCD03856663
• Inchi： 1S/C13H29N3/c1-4-16(5-2)10-6-9-14-13-7-11-15(3)12-8-13/h13-14H,4-12H2,1-3H3
• InChI Key： ZPGIBQNQYWZCOF-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)NCCCN(CC)CC

Computed Properties

• Exact Mass: 227.236147938g/mol
• Monoisotopic Mass: 227.236147938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Aminopiperidines

Additional information on N,N-Diethyl-N'-(1-methyl-piperidin-4-yl)-propane-1,3-diamine

Comprehensive Overview of N,N-Diethyl-N'-(1-methyl-piperidin-4-yl)-propane-1,3-diamine (CAS No. 626217-85-4)

N,N-Diethyl-N'-(1-methyl-piperidin-4-yl)-propane-1,3-diamine, with the CAS number 626217-85-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique diamine structure, is often explored for its potential applications in drug development and material science. Its molecular framework, which includes a piperidine ring and diethyl groups, makes it a versatile intermediate in synthetic chemistry.

The compound's chemical properties and structural features have been the subject of numerous studies, particularly in the context of bioactive molecules. Researchers are increasingly interested in its potential role as a ligand or building block for more complex molecules. The presence of both amine and piperidine functionalities allows for diverse reactivity, enabling its use in catalysis and molecular recognition applications.

In recent years, the demand for N,N-Diethyl-N'-(1-methyl-piperidin-4-yl)-propane-1,3-diamine has grown due to its relevance in medicinal chemistry. Its structural similarity to known pharmacophores has led to investigations into its potential as a central nervous system (CNS) agent. While not yet widely commercialized, its synthetic pathways and derivatives are frequently discussed in academic literature, reflecting its importance in modern drug discovery.

From a sustainability perspective, the synthesis of CAS 626217-85-4 aligns with the growing emphasis on green chemistry. Researchers are exploring eco-friendly methods to produce this compound, reducing reliance on hazardous reagents. This trend is particularly relevant given the increasing focus on environmental impact in chemical manufacturing. The compound's potential for scalable production further enhances its appeal in industrial applications.

The analytical characterization of N,N-Diethyl-N'-(1-methyl-piperidin-4-yl)-propane-1,3-diamine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and quality control, which are critical for its use in preclinical studies. The compound's stability under various conditions is also a key area of research, particularly for formulation development.

In the context of intellectual property, CAS 626217-85-4 has been referenced in several patents, highlighting its potential in proprietary therapeutic formulations. Its molecular design allows for patentable modifications, making it a valuable asset for pharmaceutical companies. This aspect is particularly relevant given the competitive landscape of drug development and the need for novel chemical entities.

Looking ahead, the future of N,N-Diethyl-N'-(1-methyl-piperidin-4-yl)-propane-1,3-diamine lies in its integration into cutting-edge research. Whether in neuroscience, catalysis, or material science, its versatility ensures continued interest. As synthetic methodologies evolve, so too will the applications of this promising compound, solidifying its place in the chemical and pharmaceutical industries.